2,6-Dimethyl-4-(4-morpholinylmethyl)phenol hydrochloride
Overview
Description
Scientific Research Applications
Asymmetric Synthesis and Crystal Structure Analysis
- A study focused on the asymmetric synthesis of enantiopure compounds related to 2,6-Dimethyl-4-(4-morpholinylmethyl)phenol hydrochloride. The research highlighted crystal structure analysis, providing insights into the spatial arrangement and potential applications in stereochemistry (Xu Qiu-yan, 2013).
Pharmaceutical Applications and Structural Analysis
- Research into related compounds demonstrated antihypertensive and antiarrhythmic properties, suggesting potential therapeutic applications. The study also involved determining pKa values and logP, contributing to understanding the pharmacokinetic profile of such compounds (V. Abrego et al., 2010).
Chemical Reactions and Derivative Formation
- Investigations into the reactions of compounds with structural similarities to 2,6-Dimethyl-4-(4-morpholinylmethyl)phenol hydrochloride have been conducted. These studies provide valuable information on how such compounds can be transformed into various derivatives, broadening their applicability in chemical synthesis (N. Takeuchi et al., 1980).
Catalytic Oxidation and Industrial Applications
- Research on the catalytic oxidation of similar compounds has been conducted, which could have implications for industrial processes. This includes the synthesis of benzoquinones, which are important in various chemical industries (M. Shimizu et al., 1992).
Antiproliferative Activity and Cancer Research
- Studies have also explored the antiproliferative activity of morpholine-containing compounds, indicating potential applications in cancer research and treatment. The structural elements of these compounds play a critical role in their biological activity (Rishav Chatterjee et al., 2021).
Polymer Science and Material Applications
- Research into the use of similar compounds in polymer science, specifically in the synthesis of poly(2,6-dimethyl-1,4-phenylene oxide) with trifunctional ammonium moieties, has shown promising results. This has implications for the development of novel materials with unique properties (Qing Li et al., 2014).
Mechanism of Action
properties
IUPAC Name |
2,6-dimethyl-4-(morpholin-4-ylmethyl)phenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-10-7-12(8-11(2)13(10)15)9-14-3-5-16-6-4-14;/h7-8,15H,3-6,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDLXXCRXTLBUTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)CN2CCOCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethyl-4-(4-morpholinylmethyl)phenol hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-ethylphenyl)-2-(8-(3-methoxyphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide](/img/structure/B2380696.png)
![{[4-(Dimethylamino)phenyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate](/img/structure/B2380697.png)
![benzo[d]thiazol-6-yl(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone](/img/structure/B2380702.png)
![N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d]thiazole-2-carboxamide](/img/structure/B2380713.png)
![3-{5-[(4-chlorobenzyl)thio]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl}-N-(2-phenylethyl)propanamide](/img/structure/B2380716.png)
![4-Amino-N-[3-(dimethylamino)propyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide](/img/structure/B2380718.png)